Cas no 122737-56-8 (1-Azabicyclo[2.2.1]heptan-3-one, 5-methyl-)

• Product Name: 1-Azabicyclo[2.2.1]heptan-3-one, 5-methyl-
• CAS No: 122737-56-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 850633
• Update Time: 2025-06-12

1-Azabicyclo[2.2.1]heptan-3-one, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptan-3-one, 5-methyl-
• 5-METHYL-1-AZABICYCLO[2.2.1]HEPTAN-3-ONE
• 1-Azabicyclo[2.2.1]heptan-3-one,5-methyl-(9CI)

• Inchi： 1S/C7H11NO/c1-5-2-8-3-6(5)7(9)4-8/h5-6H,2-4H2,1H3
• InChI Key： MNOYWKBSLKWAMT-UHFFFAOYSA-N
• SMILES： N12CC(C(C)C1)C(=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-Azabicyclo[2.2.1]heptan-3-one, 5-methyl-

1-Azabicyclo[2.2.1]heptan-3-one, 5-methyl- (CAS No. 122737-56-8): A Comprehensive Overview

1-Azabicyclo[2.2.1]heptan-3-one, 5-methyl- (CAS No. 122737-56-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one, is characterized by its bicyclic structure and the presence of a nitrogen atom in the ring, which imparts unique chemical and biological properties.

The molecular formula of 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one is C₈H₁₃NO, and it has a molecular weight of approximately 139.19 g/mol. The compound's bicyclic structure, specifically the azabicyclo[2.2.1]heptane scaffold, is a key feature that contributes to its stability and reactivity in various chemical reactions and biological processes.

In recent years, 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one has been extensively studied for its potential applications in drug discovery and development. One of the most notable areas of research involves its use as a building block for the synthesis of bioactive molecules with therapeutic potential. The nitrogen atom in the ring can serve as a nucleophilic center, facilitating various chemical transformations that are crucial for the design of novel drugs.

A significant body of research has focused on the pharmacological properties of compounds derived from 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one. Studies have shown that derivatives of this compound exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one demonstrated potent anti-inflammatory activity in both in vitro and in vivo models.

The synthetic accessibility of 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one has also been a subject of extensive investigation. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One such method involves the intramolecular cyclization of an appropriate precursor followed by functional group manipulation to introduce the methyl substituent at the C5 position.

In addition to its use as a synthetic intermediate, 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one has shown promise in the development of new materials with unique properties. For example, researchers have explored its potential as a component in polymer synthesis, where its bicyclic structure can contribute to enhanced mechanical strength and thermal stability.

The environmental impact and safety profile of 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one have also been evaluated in several studies. These assessments have generally concluded that the compound is safe for use in laboratory settings when proper handling protocols are followed. However, ongoing research continues to monitor any potential long-term effects or environmental concerns associated with its production and application.

In conclusion, 5-Methyl-1-azabicyclo[2.2.1]heptan-3-one (CAS No. 122737-56-8) is a valuable compound with diverse applications in chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs and materials with promising therapeutic and functional properties. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern scientific endeavors.